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Compound of Interest

Compound Name: 18:0 EPC chloride

Cat. No.: B11935046

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
18:0 EPC chloride (1,2-distearoyl-sn-glycero-3-ethylphosphocholine chloride) is a synthetic,

saturated cationic phospholipid. Its structure, featuring a positively charged head group and

two 18-carbon acyl chains, imparts unique properties that are leveraged in various biomedical

applications. This technical guide provides a comprehensive overview of the known biological

activities of 18:0 EPC chloride, with a focus on its antimicrobial, immunomodulatory, and drug

delivery functionalities. The information presented herein is intended to support research and

development efforts in the fields of pharmacology, immunology, and advanced drug delivery

systems. While 18:0 EPC chloride is noted for its low toxicity and biodegradability, it is

intended for research use only and not for human or veterinary use.[1][2][3]

Physicochemical Properties
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Property Value

Chemical Formula C46H93ClNO8P

Molecular Weight 854.66 g/mol

Synonyms
1,2-distearoyl-sn-glycero-3-ethylphosphocholine

chloride

Physical Form Powder

Storage -20°C

Biological Activities
Antimicrobial Activity
18:0 EPC chloride exhibits significant synergistic antimicrobial activity when combined with

eugenol, a natural antimicrobial compound. This synergy is particularly effective against Gram-

negative bacteria such as Escherichia coli.

Quantitative Data on Antimicrobial Synergy

The following table summarizes the key quantitative findings from a study investigating the

synergistic effect of 18:0 EPC chloride and eugenol against E. coli.

Parameter Value Reference

Effective Synergistic

Concentration of 18:0 EPC

Chloride

2.34 - 2.93 µM [4][5]

Additional Log Reduction in E.

coli CFU/ml (compared to

eugenol alone)

~1.9 [4]

It is noteworthy that the synergistic mechanism may not be solely dependent on the cationic

nature of 18:0 EPC chloride, as similar synergistic effects have been observed with the neutral

phospholipid, 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC).
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Experimental Protocol: Checkerboard Assay for Antimicrobial Synergy

The checkerboard assay is a standard method to evaluate the synergistic, additive, or

antagonistic effects of two antimicrobial agents. A detailed protocol is outlined below.

Preparation

Incubation

Analysis

Prepare stock solutions of 18:0 EPC chloride and eugenol.

Prepare a standardized inoculum of the target microorganism (e.g., E. coli).

Prepare serial dilutions of both agents in a 96-well microtiter plate.

Inoculate the microtiter plate with the microbial suspension.

Incubate the plate under appropriate conditions (e.g., 37°C for 18-24 hours).

Determine the Minimum Inhibitory Concentration (MIC) for each agent alone and in combination.

Calculate the Fractional Inhibitory Concentration (FIC) index to determine synergy.
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Click to download full resolution via product page

Figure 1: Experimental workflow for the checkerboard assay.

Immunomodulatory Activity
As a cationic lipid, 18:0 EPC chloride has been shown to possess immunomodulatory

properties, primarily acting as a vaccine co-adjuvant. It can stimulate antigen-presenting cells

(APCs), such as dendritic cells (DCs), leading to an enhanced immune response.

A key aspect of this immunomodulatory activity is the upregulation of co-stimulatory molecules

CD80 (B7-1) and CD86 (B7-2) on the surface of APCs.[6] The expression of these molecules is

crucial for T cell activation and the subsequent adaptive immune response. While specific

dose-response data for 18:0 EPC chloride is not readily available, studies on other cationic

lipids have demonstrated a dose-dependent increase in CD80 and CD86 expression.[7]

Proposed Signaling Pathway for Immunomodulation

The precise signaling pathway by which 18:0 EPC chloride upregulates CD80 and CD86 has

not been fully elucidated. However, based on the known mechanisms of other cationic lipids

and downstream signaling of CD80/CD86, a plausible pathway is proposed below.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b11935046/docs?utm_src=pdf-body-img#in-depth-technical-guide-biological-activity-of-18-0-epc-chloride
https://www.benchchem.com/product/b11935046/docs?utm_src=pdf-body#in-depth-technical-guide-biological-activity-of-18-0-epc-chloride
https://files01.core.ac.uk/download/571223093.pdf
https://www.benchchem.com/product/b11935046/docs?utm_src=pdf-body#in-depth-technical-guide-biological-activity-of-18-0-epc-chloride
https://www.researchgate.net/figure/Dose-dependent-expression-of-CD80-and-CD86-molecules-in-THP-1-cells-pulsed-with_fig1_263585183
https://www.benchchem.com/product/b11935046/docs?utm_src=pdf-body#in-depth-technical-guide-biological-activity-of-18-0-epc-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11935046?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Antigen Presenting Cell (APC) T Cell

18:0 EPC Chloride Cell Membrane Interaction

Interaction with cell surface receptors
(e.g., TLRs) PI3K AKT NF-κB Upregulation of

CD80 & CD86
Transcriptional Activation CD28Co-stimulation

TCR

T Cell Activation
(Cytokine Production, Proliferation)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11935046?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Preparation & Stimulation

Supernatant Collection

Cytokine Quantification

Isolate immune cells (e.g., PBMCs or dendritic cells).

Culture cells in the presence of varying concentrations of 18:0 EPC chloride.

Include positive (e.g., LPS) and negative controls.

Incubate for a specified period (e.g., 24-48 hours).

Centrifuge the cell culture plate.

Carefully collect the supernatant.

Perform ELISA or multiplex bead-based assay on the supernatants.

Quantify the concentration of specific cytokines (e.g., IL-6, TNF-α, IL-12).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11935046?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phase Preparation

Microfluidic Mixing

Purification & Characterization

Prepare an ethanol phase containing 18:0 EPC chloride and other lipid components.

Load the two phases into separate syringes.

Prepare an aqueous phase (e.g., citrate buffer) containing the mRNA cargo.

Pump the solutions through a microfluidic chip (e.g., with a herringbone mixer) at a controlled flow rate.

Nanoprecipitation and self-assembly of LNPs occur at the liquid interface.

Perform buffer exchange to remove ethanol.

Characterize LNPs for size, polydispersity, and encapsulation efficiency.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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